
BMS-066: Chemical & Physical Properties

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bms-066

CAS No.: 914946-88-6

Cat. No.: S521582

Get Quote

The table below summarizes the core identity and properties of BMS-066 as provided by the manufacturer's

Certificate of Analysis (CoA) [1].

Property Specification

Product Name BMS-066

Catalog Number M49740

CAS Number 914946-88-6

Molecular Formula C₁₉H₂₁N₇O₂

Molecular Weight 379.42 g/mol

QC Standard ≥98.0%

Structure Confirmation Consistent by H-NMR

Storage & Handling Guidelines

Proper storage is critical for maintaining the stability and activity of BMS-066. The recommended conditions

are as follows [1].
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Form Temperature Recommended Shelf Life

Powder -20°C 3 years

Powder 4°C 2 years

Solution -80°C 6 months

Solution -20°C 1 month

Best Practices for Solution Handling [1]:

Aliquoting: Prepare working stock solutions and store them in tightly sealed vials to minimize

repeated exposure to temperature fluctuations and oxygen.
Freeze-Thaw: Avoid repeated freeze-and-thaw cycles. Once an aliquot is thawed, it is best used

promptly.
Documentation: Clearly label all vials with the date of solution preparation, concentration, and

solvent used.

Troubleshooting & FAQs

Q1: The biological activity of my BMS-066 solution seems diminished after a few weeks. What could

be the cause?

Primary Cause: The most likely cause is the degradation of the compound due to storage beyond

the recommended stability period or improper handling. The manufacturer explicitly states that
stability in solution has rarely been reported, with a general guideline of a 1-month maximum shelf
life at -20°C [1].
Solution:

Confirm that the solution has not been stored for longer than one month at -20°C or six months
at -80°C.

Check your records for repeated freeze-thaw cycles. Use a fresh aliquot for critical
experiments.

If possible, validate the concentration of your stock solution using a method like UV-Vis
spectroscopy and compare it to the expected value.

Q2: How can I experimentally verify the stability of my BMS-066 stock solutions? Since detailed

stability data is not publicly available, establishing an in-house quality control protocol is essential. The
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workflow below outlines the key steps for this process.
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Prepare BMS-066 Stock Solution

Aliquot and Store
at Recommended Conditions

Test Time = 0

Analyze Sample
(e.g., HPLC, LC-MS)

Record Purity/Concentration
(Establish Baseline)

Store Aliquots

At Scheduled Intervals
(e.g., 1, 2, 4 weeks)

Withdraw and Thaw
Single Aliquot

Re-analyze Sample
(Same Method as Baseline)
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Compare Data to Baseline

Stability Profile Established

Click to download full resolution via product page

Experimental Protocol for Stability Testing:

Objective: To determine the degradation rate of BMS-066 in a specific solvent under your

laboratory's storage conditions.
Materials: BMS-066 powder, solvent (e.g., DMSO), analytical instrument (e.g., HPLC with UV

detection, LC-MS).
Method:

Prepare a fresh, concentrated stock solution of BMS-066.
Immediately after preparation, dilute an aliquot to a suitable concentration and perform an

analytical run to establish the Time Zero chromatogram and peak area. This is your baseline.
Divide the stock solution into multiple, single-use aliquots in sealed vials.

Store the aliquots at the intended storage temperature (e.g., -20°C and/or -80°C).
At predetermined time points (e.g., 1 week, 2 weeks, 1 month), remove one aliquot, thaw it, and

analyze it using the exact same method.
Compare the chromatograms and peak areas (or mass spectra) to the baseline. A decrease in

the main peak area or the appearance of new peaks indicates degradation.

Application in Signaling Pathways

BMS-066 is a characterized pseudokinase inhibitor that targets IKKβ and Tyk2 with high potency (IC50

values of 9 nM and 72 nM, respectively) [1]. Its primary mechanism of action involves binding to and

stabilizing the pseudokinase domain (JH2) of Tyk2, which allosterically prevents the receptor-mediated

activation of its adjacent catalytic domain (JH1) [2]. This pathway and the drug's site of action are visualized

below.
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Key Recommendations for Researchers

Treat provided stability guidelines as a starting point: The manufacturer's advice is general [1].

For reproducible results, establish your own stability data for your specific solvent and storage
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conditions.

Prioritize compound integrity: The biological findings on Tyk2 inhibition are scientifically robust [2],
but experimental success hinges on using a high-integrity compound. Proper storage and handling

are non-negotiable.
Validate for your application: If your experimental results are inconsistent, the stability of your BMS-
066 stock solution should be a primary factor to investigate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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